Cas no 33148-87-7 (5-acetyl-thiophene-3-carboxylic acid ethyl ester)

• Product Name: 5-acetyl-thiophene-3-carboxylic acid ethyl ester
• CAS No: 33148-87-7
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 3036261
• PubChem ID: 21934432
• Update Time: 2025-04-21

5-acetyl-thiophene-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-thiophene-3-carboxylic acid ethyl ester
• 5-Acetyl-thiophen-3-carbonsaeure-aethylester; 4-Ethoxycarbonyl-2-acetylthiophen
• SCHEMBL5856765
• ethyl 5-acetylthiophene-3-carboxylate
• DTXSID301285733
• 33148-87-7
• ethyl 5-acetyl-3-thiophenecarboxylate

• Inchi： 1S/C9H10O3S/c1-3-12-9(11)7-4-8(6(2)10)13-5-7/h4-5H,3H2,1-2H3
• InChI Key： FQNVYOSORLKOFU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C=C1C(C)=O

Computed Properties

• Exact Mass: 198.03500
• Monoisotopic Mass: 198.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.61000
• LogP: 2.12740